Cas no 905954-17-8 (Psoralenoside)

• Product Name: Psoralenoside
• CAS No: 905954-17-8
• MF: C₁₇H₁₈O₉
• MW: 366.319426059723
• MDL: MFCD21333545
• CID: 2087056
• PubChem ID: 11508879
• Update Time: 2025-10-16

Psoralenoside Chemical and Physical Properties

Names and Identifiers

• Psoralenoside
• (2Z)-3-[6-(β-D-Glucopyranosyloxy)-1-benzofuran-5-yl]acrylic acid
• (2Z)-3-[6-(β-D-Glucopyranosyloxy)-5-benzofuranyl]-2-propenoic acid (ACI)
• Psoralic acid glucoside
• (Z)-3-(6-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzofuran-5-yl)acrylic acid
• CS-0131105
• HY-N7503
• BDBM50456385
• AKOS040760107
• (Z)-3-[6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-benzofuran-5-yl]prop-2-enoic acid
• E80540
• 905954-17-8
• AC-34047
• MS-25854
• CHEMBL4213781
• (-)-Psoralenoside
• DA-66992
• Psoralenoside(Z)-3-[6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-benzofuran-5-yl]prop-2-enoic acid
• 1ST169948

• MDL： MFCD21333545
• Inchi： 1S/C17H18O9/c18-7-12-14(21)15(22)16(23)17(26-12)25-11-6-10-9(3-4-24-10)5-8(11)1-2-13(19)20/h1-6,12,14-18,21-23H,7H2,(H,19,20)/b2-1-/t12-,14-,15+,16-,17-/m1/s1
• InChI Key： XRLPSAYLYDMYGX-UETKAVOHSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C1C=C2OC=CC2=CC=1/C=C\C(=O)O

Computed Properties

• Exact Mass: 366.09508215 g/mol
• Monoisotopic Mass: 366.09508215 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 366.3
• XLogP3: 0.1
• Topological Polar Surface Area: 150

Experimental Properties

• Color/Form: Powder

Psoralenoside Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides